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Fundamental Properties and Mechanisms

The table below summarizes the key mobility characteristics and mode of action of bupirimate.

Property Description

Mobility Class Systemic fungicide with translaminar action [1].

Systemic
Translocation

Moves systemically within the xylem [1].

Translaminar Action Able to penetrate and move from one side of a leaf to the other [1].

Primary Mode of
Action

Inhibits fungal sporulation. It acts by inhibiting RNA polymerase III, which
blocks nucleic acid biosynthesis [2].

Primary Target Mainly used for controlling powdery mildew on various crops [1].
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A 2025 field study in China investigated the terminal residues of bupirimate and its metabolite, ethirimol, in

cucumbers. The results are summarized below [2].

Compound Terminal Residues (3 days after final application)

Bupirimate Range: <0.01 to 0.076 mg/kg

Ethirimol (metabolite) Range: <0.01 to 0.04 mg/kg

Standardized Protocol for Residue Analysis

For researchers needing to quantify bupirimate and its metabolites, the following detailed methodology,

adapted from a study on cucumbers, can serve as a technical guide [2].

Sample Homogenization

Acidified Acetonitrile Extraction

PSA & GCB Cleanup

HPLC-MS/MS Analysis

Data Acquisition & Quantification
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Experimental workflow for analyzing bupirimate and its metabolites.

Sample Preparation: Fresh cucumber samples were chopped and homogenized. An aliquot (10 ±
0.02 g) was weighed for analysis [2].

Extraction: The homogenized sample was extracted with 10 mL of acidified acetonitrile (2% acetic
acid, v/v) by vortexing for 1 minute. A salt mixture (MgSO₄, NaCl, trisodium citrate dihydrate,

disodium hydrogen citrate sesquihydrate) was added, followed by another 2 minutes of vortexing and
centrifugation to separate the phases [2].

Cleanup: An aliquot of the supernatant (4.0 mL) underwent dispersive Solid-Phase Extraction (d-
SPE) cleanup using 150 mg MgSO₄, 50 mg PSA, and 50 mg Graphitized Carbon Black (GCB).
The mixture was vortexed and centrifuged. The final extract was filtered before analysis [2].
Instrumentation & Quantification: Analysis was performed using High-Performance Liquid
Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS). The method was validated with
excellent recovery rates of 85–103% and relative standard deviations (RSD) of ≤ 4.8% [2].

Application and Regulatory Context

Use and Safety Profile: Bupirimate is considered to be of low mammalian toxicity and is non-
toxic to bees. Its fungicidal action is primarily through the inhibition of sporulation, making it effective
against powdery mildew on apples, roses, cucurbits, and strawberries [1].

Metabolite Consideration: In dietary risk assessment, regulatory frameworks require monitoring
both the parent compound, bupirimate, and its primary metabolite, ethirimol [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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